10.1039/AN9305500693 | Government of Madras. Annual Report of the Chemical Examiner for the year 1929 | Kuujia.com

Government of Madras. Annual Report of the Chemical Examiner for the year 1929

Analyst Pub Date: DOI: 10.1039/AN9305500693

Abstract

The first page of this article is displayed as the abstract.

Government of Madras. Annual Report of the Chemical Examiner for the year 1929

Government of Madras. Annual Report of the Chemical Examiner for the year 1929

Share View Original Text

Recommended Literature

[1] Bionicomposites Luca ValentiniNanoscale, 2019,11, 3102-3111 10.1039/C8NR08569B
[2] A unified physical mechanism for martensitic phase transition and ductility in Ni–Mn-based ferromagnetic shape memory alloys: the case of Cu-doped Ni2MnGa† Guijiang Li,Lei Xu,Zhenhua CaoJ. Mater. Chem. C, 2023,11, 6173-6182 10.1039/D3TC00769C
[3] One-pot synthesis of fluorescent hybrid nanoparticles and their assembly into transparent and multi-coloured nanofilms† Yuuka Fukui,Yui Ozawa,Keiji FujimotoJ. Mater. Chem. C, 2013,1, 1231-1237 10.1039/C2TC00312K
[4] Analysis of volatile compounds in Capsicum spp. by headspace solid-phase microextraction and GC × GC-TOFMS Stanislau Bogusz Junior,Paulo Henrique Março,Patrícia Valderrama,Flaviana Cardoso Damasceno,Maria Silvana Aranda,Cláudia Alcaraz Zini,Elina Bastos Caramão,Arlete Marchi Tavares Melo,José Teixiera Filho,Helena Teixeira GodoyAnal. Methods, 2015,7, 521-529 10.1039/C4AY01455C
[5] The Retiring Chairman of The Analyst Editorial Committee Proc. Soc. Anal. Chem., 1969,6, 4-4 10.1039/SA9690600004
[6] Back matter Nanoscale, 2010,2, 153-154 10.1039/B926613P
[7] Front cover Photochem. Photobiol. Sci., 2005,4, 557-558 10.1039/B509979J
[8] Photoredox-catalyzed intermolecular dearomative trifluoromethylcarboxylation of indoles and heteroanalogues with CO2 and fluorinated radical precursors† Yaping Yi,Zhengning FanGreen Chem., 2022,24, 7894-7899 10.1039/D2GC03000D
[9] Winning the fight against biofilms: the first six-month study showing no biofilm formation on zwitterionic polyurethanes† Huifeng Wang,Daniel Edward Christiansen,Shafigh Mehraeen,Gang ChengChem. Sci., 2020,11, 4709-4721 10.1039/C9SC06155J
[10] Synthesis, characterization, fluorescence labeling and cellular internalization of novel amine-functionalized poly(ethylene glycol)-block-poly(ε-caprolactone) amphiphilic block copolymers Zhaoyang Ye,Houyong Luo,Min Chen,Yan Zhou,Wensong Tan,Yan Xiao,Yan ZhangPolym. Chem., 2011,2, 1331-1340 10.1039/C0PY00391C

Analyst

Journal Name：Analyst

Research Products

3-{(benzyloxy)carbonylamino}-2-methylpropanoic acid

CAS no.: 101642-77-7
IRON(III) ETHYLENEDIAMMONIUM SULFATE

CAS no.: 113193-60-5
1-Dodecene, 2-methyl-

CAS no.: 16435-49-7
tert-Butyl 3-Thiocarbamoylpyrrolidine-1-carboxylate

CAS no.: 122684-35-9
Titanium,[(1R)-[1,1'-binaphthalene]-2,2'-diolato(2-)-kO2,kO'2][(1R)-[1,1'-biphenyl]-2,2'-diylbis[(1,2,3,4,5-h)-3,4-dimethyl-2,4-cyclopentadien-1-ylidene]]-

CAS no.: 198573-86-3
3,4,5-Trifluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl

CAS no.: 137019-95-5
2-Methoxyethanol-1,1,2,2-d4

CAS no.: 138667-25-1
Methyl 4-(3-aminophenyl)benzoate

CAS no.: 159503-24-9
Ac-VEID-pNA, Colorimetric Substrate

CAS no.: 189684-54-6
Acetic acid,2-(pentyloxy)-, 2-propen-1-yl ester

CAS no.: 124899-75-8